Cas no 61326-44-1 (1,1,2,2-Tetrakis(4-bromophenyl)ethene)

• Product Name: 1,1,2,2-Tetrakis(4-bromophenyl)ethene
• CAS No: 61326-44-1
• Molecular Formula: C₂₆H₁₆Br₄
• Molecular Weight: 648.0212
• MDL: MFCD00667761
• CID: 483901
• PubChem ID: 354335386

1,1,2,2-Tetrakis(4-bromophenyl)ethene Properties

Names and Identifiers

• Tetrakis(4-bromophenyl)ethene
• Tetrakis(4-bromophenyl)ethylene
• 1,1’,2,2’-tetrakis(4-bromophenyl)ethene
• 1,1,2,2-tetrakis(4-bromophenyl)ethylene
• tetra-(para-bromophenyl)ethylene
• 1,1′,1′′,1′′′-(1,2-Ethenediylidene)tetrakis[4-bromobenzene]
• 1,1,2,2-Tetrakis(4-bromophenyl)ethene
• tetrakis(p-bromophenyl)ethylene
• 1-bromo-4-[1,2,2-tris(4-bromophenyl)ethenyl]benzene
• AK317456
• 1,1',1'',1'''-ethene-1,1,2,2-tetrayltetrakis(4-bromobenzene)

• MDL： MFCD00667761
• InChIKey： BIRLDGKMJJEZRI-UHFFFAOYSA-N
• Inchi： 1S/C26H16Br4/c27-21-9-1-17(2-10-21)25(18-3-11-22(28)12-4-18)26(19-5-13-23(29)14-6-19)20-7-15-24(30)16-8-20/h1-16H
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])/C(/C1C([H])=C([H])C(=C([H])C=1[H])Br)=C(\C1C([H])=C([H])C(=C([H])C=1[H])Br)/C1C([H])=C([H])C(=C([H])C=1[H])Br

Computed Properties

• Exact Mass: 647.79445g/mol
• Surface Charge: 0
• XLogP3: 10.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 643.79855g/mol
• Monoisotopic Mass: 643.79855g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 30
• Complexity: 458
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Boiling Point: 575.1±45.0°C at 760 mmHg
• Melting Point: 258-259 ºC
• Solubility: Insuluble (5.8E-7 g/L) (25 ºC),
• Density: 1.750±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons